N-(2-((3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)-3-(1H-tetrazol-1-yl)benzamide

• IUPAC Name: N-[2-[[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl]phenyl]-3-(tetrazol-1-yl)benzamide
• InChI: InChI=1S/C21H15N7O3/c29-21(15-6-3-7-16(11-15)28-13-22-26-27-28)23-17-8-2-1-5-14(17)12-19-24-20(25-31-19)18-9-4-10-30-18/h1-11,13H,12H2,(H,23,29)
• InChI Key: JLNHYXRNKMVNSG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC2=NC(=NO2)C3=CC=CO3)NC(=O)C4=CC(=CC=C4)N5C=NN=N5
• Molecular Formula: C21H15N7O3
• Molecular Weight: 413.4 g/mol
• CAS No.: 1704499-92-2

Description

N-(2-((3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)-3-(1H-tetrazol-1-yl)benzamide is a useful research compound. Its molecular formula is C21H15N7O3 and its molecular weight is 413.397. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiplasmodial Activities

Compounds with structural similarities to the specified chemical have shown significant activity against Plasmodium falciparum, the parasite responsible for malaria. For instance, benzamides have been identified as promising agents due to their selective toxicity against the malaria parasite, demonstrating the potential for developing new antimalarial drugs (Hermann et al., 2021).

Anticancer Evaluation

Substituted benzamides have been designed and synthesized for evaluation against various cancer cell lines. These compounds have exhibited moderate to excellent anticancer activity, highlighting their potential as leads for the development of new cancer therapies (Ravinaik et al., 2021).

Heterocyclic Compound Synthesis

Research has also been conducted on the synthesis and characterization of heterocyclic compounds containing benzamides, which have shown a range of biological activities. These studies contribute to the field of medicinal chemistry by providing new scaffolds for drug development (Levai et al., 2002).

Inhibitors of NQO2

Derivatives of furan-amidines, including those similar to the specified chemical, have been evaluated as inhibitors of NQO2, an enzyme of interest in cancer chemotherapy and malaria treatment. These studies have helped to understand structure-activity relationships and optimize compounds for higher activity (Alnabulsi et al., 2018).

Pharmacological Applications

Oxadiazole or furadiazole containing compounds have been reviewed for their broad range of chemical and biological properties, including antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant activities. This highlights the therapeutic potential of these compounds across various diseases (Siwach & Verma, 2020).